8-[2-Hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-2-ol;hydrochloride
8-[2-Hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-2-ol;hydrochloride
rac-7-hydroxy Propranolol (hydrochloride) is a ring-hydroxylated isomer and metabolite of propranolol that is an antagonist at β-adrenergic receptors (0.95 potency relative to propranolol). It also demonstrates potent vasodilator activity (0.20 potency relative to propranolol; pA2 = 7.58).
Brand Name:
Vulcanchem
CAS No.:
76275-67-7
VCID:
VC0163365
InChI:
InChI=1S/C16H21NO3.ClH/c1-11(2)17-9-14(19)10-20-16-5-3-4-12-6-7-13(18)8-15(12)16;/h3-8,11,14,17-19H,9-10H2,1-2H3;1H
SMILES:
CC(C)NCC(COC1=CC=CC2=C1C=C(C=C2)O)O.Cl
Molecular Formula:
C16H21NO3 • HCl
Molecular Weight:
311.8 g/mol
8-[2-Hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-2-ol;hydrochloride
CAS No.: 76275-67-7
Reference Standards
VCID: VC0163365
Molecular Formula: C16H21NO3 • HCl
Molecular Weight: 311.8 g/mol
![8-[2-Hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-2-ol;hydrochloride - 76275-67-7](/images/no_structure.jpg)
| CAS No. | 76275-67-7 |
|---|---|
| Product Name | 8-[2-Hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-2-ol;hydrochloride |
| Molecular Formula | C16H21NO3 • HCl |
| Molecular Weight | 311.8 g/mol |
| IUPAC Name | 8-[2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-2-ol;hydrochloride |
| Standard InChI | InChI=1S/C16H21NO3.ClH/c1-11(2)17-9-14(19)10-20-16-5-3-4-12-6-7-13(18)8-15(12)16;/h3-8,11,14,17-19H,9-10H2,1-2H3;1H |
| Standard InChIKey | PCNYXMBZFXLWCG-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=CC2=C1C=C(C=C2)O)O.Cl |
| Canonical SMILES | CC(C)NCC(COC1=CC=CC2=C1C=C(C=C2)O)O.Cl |
| Description | rac-7-hydroxy Propranolol (hydrochloride) is a ring-hydroxylated isomer and metabolite of propranolol that is an antagonist at β-adrenergic receptors (0.95 potency relative to propranolol). It also demonstrates potent vasodilator activity (0.20 potency relative to propranolol; pA2 = 7.58). |
| Synonyms | (±)-7-hydroxy Propranolol |
| Reference | 1.Oatis, J.E., Jr.,Russell, M.P.,Knapp, D.R., et al. Ring-hydroxylated propranolol: Synthesis and β-receptor antagonist and vasodilating activities of the seven isomers. J. Med. Chem. 24(3), 309-314 (1981). |
| PubChem Compound | 12672903 |
| Last Modified | Nov 11 2021 |
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